4-(3-aminocyclohexyl)butanoic acid hydrochloride, Mixture of diastereomers
Overview
Description
4-(3-aminocyclohexyl)butanoic acid hydrochloride, also known as 4-ACBH, is a mixture of two diastereomers, (R)-4-(3-aminocyclohexyl)butanoic acid hydrochloride and (S)-4-(3-aminocyclohexyl)butanoic acid hydrochloride. It is a cyclic amine derivative of the amino acid l-glutamic acid. 4-ACBH has been studied for its potential in a variety of scientific applications, including as a model compound for drug discovery, a tool for studying enzymes, and as a component of biochemical assays.
Scientific Research Applications
4-(3-aminocyclohexyl)butanoic acid hydrochloride, Mixture of diastereomers has been studied for its potential in a variety of scientific applications, including as a model compound for drug discovery, a tool for studying enzymes, and as a component of biochemical assays. 4-(3-aminocyclohexyl)butanoic acid hydrochloride, Mixture of diastereomers has been used in the development of drugs for the treatment of diseases such as Alzheimer’s disease and Parkinson’s disease. It has also been used to study the effects of inhibitors on enzymes and to study the effects of drugs on enzymes. In addition, 4-(3-aminocyclohexyl)butanoic acid hydrochloride, Mixture of diastereomers has been used in biochemical assays to measure the levels of different compounds in a sample.
Mechanism of Action
The mechanism of action of 4-(3-aminocyclohexyl)butanoic acid hydrochloride, Mixture of diastereomers is not yet fully understood. However, it is believed that the two diastereomers, (R)-4-(3-aminocyclohexyl)butanoic acid hydrochloride and (S)-4-(3-aminocyclohexyl)butanoic acid hydrochloride, interact with different proteins and enzymes in the body. The (R)-4-(3-aminocyclohexyl)butanoic acid hydrochloride is believed to interact with enzymes, while the (S)-4-(3-aminocyclohexyl)butanoic acid hydrochloride is believed to interact with proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-aminocyclohexyl)butanoic acid hydrochloride, Mixture of diastereomers are not yet fully understood. However, it is believed that the two diastereomers, (R)-4-(3-aminocyclohexyl)butanoic acid hydrochloride and (S)-4-(3-aminocyclohexyl)butanoic acid hydrochloride, interact with different proteins and enzymes in the body. The (R)-4-(3-aminocyclohexyl)butanoic acid hydrochloride is believed to have an inhibitory effect on enzymes, while the (S)-4-(3-aminocyclohexyl)butanoic acid hydrochloride is believed to have an activating effect on proteins. In addition, the mixture of the two diastereomers is believed to have an effect on the levels of neurotransmitters in the brain, which may be beneficial for the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The use of 4-(3-aminocyclohexyl)butanoic acid hydrochloride, Mixture of diastereomers in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is easy to synthesize. In addition, it is a relatively stable compound, and it is not toxic. However, there are also some limitations to its use in laboratory experiments. The two diastereomers, (R)-4-(3-aminocyclohexyl)butanoic acid hydrochloride and (S)-4-(3-aminocyclohexyl)butanoic acid hydrochloride, are difficult to separate, and the mixture of the two can produce unpredictable results. In addition, the effects of 4-(3-aminocyclohexyl)butanoic acid hydrochloride, Mixture of diastereomers on different proteins and enzymes are not yet fully understood, and the effects of the mixture of the two diastereomers are even less understood.
Future Directions
Future research on 4-(3-aminocyclohexyl)butanoic acid hydrochloride, Mixture of diastereomers should focus on further understanding the biochemical and physiological effects of the two diastereomers, (R)-4-(3-aminocyclohexyl)butanoic acid hydrochloride and (S)-4-(3-aminocyclohexyl)butanoic acid hydrochloride, and the mixture of the two. In addition, further research should focus on the development of methods for separating the two diastereomers, and on the development of methods for controlling the concentrations of the two diastereomers in laboratory experiments. Finally, further research should focus on the development of methods for synthesizing 4-(3-aminocyclohexyl)butanoic acid hydrochloride, Mixture of diastereomers in a more cost-effective and efficient manner.
Synthesis Methods
4-(3-aminocyclohexyl)butanoic acid hydrochloride, Mixture of diastereomers can be synthesized by a variety of methods, including the use of chemical reagents, such as trimethylsilyl chloride and p-toluenesulfonyl chloride, and the use of enzymes, such as the glutamic acid decarboxylase enzyme. The most common method is the use of the chemical reagents, which involves the reaction of l-glutamic acid with trimethylsilyl chloride and p-toluenesulfonyl chloride in an aqueous solution. This method produces a mixture of the two diastereomers, (R)-4-(3-aminocyclohexyl)butanoic acid hydrochloride and (S)-4-(3-aminocyclohexyl)butanoic acid hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(3-aminocyclohexyl)butanoic acid hydrochloride involves the reaction of a cyclohexene derivative with an amino acid derivative, followed by hydrolysis and salt formation.", "Starting Materials": [ "Cyclohexene", "Butyric acid", "N-Boc-3-aminocyclohexene" ], "Reaction": [ "1. Cyclohexene is reacted with butyric acid in the presence of a catalyst to form 4-(cyclohexyl)butanoic acid.", "2. N-Boc-3-aminocyclohexene is deprotected using trifluoroacetic acid to form 3-aminocyclohexene.", "3. 4-(cyclohexyl)butanoic acid and 3-aminocyclohexene are reacted in the presence of a coupling agent, such as EDC or HATU, to form 4-(3-aminocyclohexyl)butanoic acid.", "4. The Boc protecting group is removed using TFA to form 4-(3-aminocyclohexyl)butanoic acid hydrochloride." ] } | |
CAS RN |
2680531-13-7 |
Product Name |
4-(3-aminocyclohexyl)butanoic acid hydrochloride, Mixture of diastereomers |
Molecular Formula |
C10H20ClNO2 |
Molecular Weight |
221.7 |
Purity |
95 |
Origin of Product |
United States |
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